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Compound of Interest

Compound Name: 9-Benzyladenine

CAS No.: 4261-14-7

Cat. No.: B1666361 Get Quote

Critical Disambiguation: Before proceeding, you must verify the specific isomer in your

inventory. "Benzyladenine" is frequently used to refer to two distinct molecules with different

hazard profiles. While disposal protocols are similar (high-temperature incineration), their

regulatory handling differs slightly.

Feature
9-Benzyladenine (Requested

Topic)
N6-Benzyladenine (6-BAP)

Common Use
Chemical intermediate;

Research analog

Standard Cytokinin (Plant

Tissue Culture)

CAS Number 4261-14-7 1214-39-7

Structure
Benzyl group on N9 (Imidazole

ring)

Benzyl group on N6 (Exocyclic

amine)

Hazard Low Hazard / Non-Regulated
Irritant (H315, H319); Aquatic

Toxicity (H402)

Core Directive: While 9-Benzyladenine (CAS 4261-14-7) is often classified as non-hazardous

for transport, best laboratory practice dictates treating all purine derivatives as chemical waste.

Do not dispose of this compound in municipal trash or sanitary sewer systems.

Hazard Profile & Assessment (E-E-A-T)
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As a Senior Scientist, I emphasize that "non-regulated" does not mean "safe for the drain."

Purine analogs can exhibit biological activity in environmental systems.[1]

Physical State: Solid (Crystalline powder).

Reactivity: Stable. Incompatible with strong oxidizing agents.

Toxicology (9-BA): Generally low acute toxicity. Not classified as P-listed (acutely toxic) or U-

listed (toxic) waste under US RCRA regulations [1].

Environmental Fate: Low water solubility. Potential for persistence.[2]

Regulatory Status:

US EPA: Not listed under RCRA 40 CFR 261.33.

EU REACH: Treat as chemical waste (EWC 16 05 09).

Operational Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Surplus Stock)

Primary Method: High-Temperature Incineration.

Rationale: Incineration ensures complete thermal decomposition of the purine ring,

preventing environmental accumulation.

Protocol:

Containment: Transfer solid 9-Benzyladenine into a screw-top high-density polyethylene

(HDPE) or amber glass container.

Labeling: Apply a hazardous waste label.

Text: "Non-Regulated Chemical Waste - Solid."

Constituents: "9-Benzyladenine (CAS 4261-14-7)."[2][3][4][5][6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2017-0288-0006/content.pdf
https://www.medkoo.com/products/19929
https://www.benchchem.com/product/b1666361?utm_src=pdf-body
https://www.benchchem.com/product/b1666361?utm_src=pdf-body
https://www.medkoo.com/products/19929
https://www.scbt.com/p/9-benzyladenine-4261-14-7
https://www.pharmaffiliates.com/en/4261-14-7-9-benzyladenine-papst019088.html
https://vivanls.com/products/BenzylNicotinate-1022
http://www.sinfoobiotech.com/product/1059418
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Store with "Organic Solids." Do not mix with oxidizers (e.g., nitrates,

perchlorates) to prevent exothermic reactions.

Scenario B: Liquid Waste (Stock Solutions in NaOH or
Ethanol)

Primary Method: Chemical Waste Stream (Solvent/Organic).

Rationale: 9-Benzyladenine is often dissolved in 1N NaOH or Ethanol. The solvent dictates

the hazard classification (Corrosive or Ignitable).

Protocol:

pH Check: If dissolved in NaOH, check pH. If pH > 12.5, the waste is RCRA Hazardous

(D002 Corrosive).

Solvent Check: If dissolved in Ethanol, the waste is RCRA Hazardous (D001 Ignitable).

Collection: Pour into the appropriate carboy (Corrosive or Solvent waste).

Labeling: "Hazardous Waste - [Corrosive/Ignitable] - Contains 9-Benzyladenine."[4]

Scenario C: Spent Tissue Culture Media (Trace
Concentrations)

Context: If you are using 9-BA (or 6-BAP) in media (mg/L range).

Method:

If biologicals present: Autoclave (121°C, 15 psi, 30 min) to deactivate biologicals.

Disposal: Even after autoclaving, the chemical remains. Do not pour down the drain

unless explicitly permitted by your facility's EHS permit for trace organics.

Best Practice: Collect autoclaved liquid media as "Non-Hazardous Chemical Waste

(Aqueous)" to prevent bioactive accumulation in local water tables [2].
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Decision Matrix: Disposal Workflow
The following diagram illustrates the logical decision path for disposing of Benzyladenine

derivatives, ensuring compliance and safety.
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Start: Identify Waste Form

Verify CAS Number
(Isomer Check)

Is it Pure Solid?

Confirmed 9-BA or 6-BAP

Is it Liquid/Solution?

No

Containerize in HDPE/Glass
Label: Non-Regulated Chemical Waste

Yes

Check Solvent Base

Stock Solution

Tissue Culture Media
(Trace <100 mg/L)

Dilute Media

DISPOSAL A: High-Temp Incineration
(Approved Facility)

Ethanol/DMSO Base
(Ignitable D001)

Organic Solvent

NaOH Base
(Corrosive D002)

Alkaline

DISPOSAL B: Hazardous Waste Stream

Contains Biologicals?

Autoclave Deactivation
(121°C, 30 min)

Yes

DISPOSAL C: Aqueous Chemical Waste
(Do Not Drain Pour)

No
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Figure 1: Decision matrix for segregating and disposing of Benzyladenine waste streams based

on physical state and solvent composition.

Emergency Procedures: Spills
In the event of a powder spill of 9-Benzyladenine:

PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust generation is high, use a P95

dust mask.

Containment: Do not dry sweep. Dampen the powder slightly with a wet paper towel to

prevent airborne dust.

Cleanup:

Scoop the damp material into a waste container.

Wipe the surface with a soap/water solution.

Dispose of cleanup materials (towels/gloves) as solid chemical waste.

First Aid:

Skin: Wash with soap and water.

Eyes: Rinse cautiously with water for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPP-2017-0288-0006/content.pdf
https://www.medkoo.com/products/19929
https://www.scbt.com/p/9-benzyladenine-4261-14-7
https://www.pharmaffiliates.com/en/4261-14-7-9-benzyladenine-papst019088.html
https://vivanls.com/products/BenzylNicotinate-1022
http://www.sinfoobiotech.com/product/1059418
https://www.benchchem.com/product/b1666361#9-benzyladenine-proper-disposal-procedures
https://www.benchchem.com/product/b1666361#9-benzyladenine-proper-disposal-procedures
https://www.benchchem.com/product/b1666361#9-benzyladenine-proper-disposal-procedures
https://www.benchchem.com/product/b1666361#9-benzyladenine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

